Cas no 856343-97-0 (Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate)
856343-97-0 structure
Product Name:Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
CAS No:856343-97-0
MF:C7H10N2O2
MW:154.166501522064
CID:2116377
Update Time:2023-08-04
Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
- CVYXYKIGEFNVQQ-UHFFFAOYSA-N
- 1H-Pyrazole-5-carboxylic acid, 1,4-dimethyl-, methyl ester
- Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate
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- Inchi: 1S/C7H10N2O2/c1-5-4-8-9(2)6(5)7(10)11-3/h4H,1-3H3
- InChI Key: CVYXYKIGEFNVQQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)C=NN1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Topological Polar Surface Area: 44.1
Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
856343-97-0 (Methyl 1,4-dimethyl-1H-pyrazole-5-carboxylate) Related Products
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